3-Nitroaniline

• CAS No.: 99-09-2
• Product Name: 3-Nitroaniline
• Molecular Formula: C6H6N2O2
• Molecular Weight: 138.12 g/mol
• IUPAC Name: 3-nitroaniline
• Standard InChI: InChI=1S/C6H6N2O2/c7-5-2-1-3-6(4-5)8(9)10/h1-4H,7H2
• Standard InChIKey: XJCVRTZCHMZPBD-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])N
• Boiling Point: 581 to 585 °F at 760 mm Hg (decomposes) (NTP, 1992); 306.0 °C; 306 °C, decomposes
• Colorform: Yellow crystals from water; YELLOW RHOMBIC NEEDLES
• Density: 0.9011 at 77 °F (NTP, 1992); 0.9011 at 25 °C/4 °C; 1.4 g/cm³
• Melting Point: 237 °F (NTP, 1992); 114.0 °C; 114 °C
• Physical Description: M-nitroaniline appears as yellow needles or yellow powder. (NTP, 1992); YELLOW CRYSTALS.
• Description: M-nitroaniline appears as yellow needles or yellow powder. (NTP, 1992)
• Solubility: less than 1 mg/mL at 72.5° F (NTP, 1992); 0.01 M; Slightly soluble in benzene; soluble in ethanol, ether, acetone; very soluble in methanol; Soluble in chloroform; 1 g/20 mL alcohol; 1 g/18 mL ether; 1 g/11.5 mL methanol; In water, 1,200 mg/L at 24 °C; Solubility in water, g/100ml at 25 °C: 0.089; 16.7 [ug/mL]
• Synonyms: 1-Amino-3-nitrobenzene; 3-Aminonitrobenzene; 3-Nitrobenzenamine; 3-Nitrophenylamine; Amarthol Fast Orange R Base; Azobase MNA; C.I. 37030; C.I. Azoic Diazo Component 7; Daito Orange Base R; Devol Orange R; Diazo Fast Orange R; Fast Orange Base R; Fas
• Vapor Pressure: 1 mm Hg at 246.7 °F ; 760 mm Hg at 582.3° F (NTP, 1992); 9.56e-05 mmHg; 9.56X10-5 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C: 0.005
• PubChem Compound: 7423
• Last Modified: Nov 12 2021